Cas no 2320505-14-2 (4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine
• CAS No: 2320505-14-2
• MF: C₁₃H₂₀N₆O₂S
• MW: 324.401900291443
• CID: 5853524
• PubChem ID: 121151449
• Update Time: 2025-07-21

4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS032692729
• 2320505-14-2
• CHEMBL4924018
• 4-(triazol-1-yl)-1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpiperidine
• F6471-5966
• 4-(1H-1,2,3-triazol-1-yl)-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine
• 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine

• Inchi： 1S/C13H20N6O2S/c1-10-13(11(2)17(3)15-10)22(20,21)18-7-4-12(5-8-18)19-9-6-14-16-19/h6,9,12H,4-5,7-8H2,1-3H3
• InChI Key： GOCUTMLKRJVVFO-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N1CCC(CC1)N1C=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 324.13684508g/mol
• Monoisotopic Mass: 324.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine

Introduction to 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine (CAS No. 2320505-14-2)

4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2320505-14-2, represents a confluence of heterocyclic chemistry and pharmacophores that make it a promising candidate for various therapeutic applications. The molecular structure incorporates key functional groups such as the triazole ring, the sulfonyl group, and the piperidine moiety, each contributing to its potential biological activity.

The triazole ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate enzyme activity and interact with biological targets. In 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine, the triazole moiety is strategically positioned to interact with biological systems, potentially influencing pathways related to inflammation, infection, and other metabolic processes. The presence of the sulfonyl group further enhances the compound's pharmacological profile by providing a polar interaction surface that can improve solubility and binding affinity. This combination of features makes the compound an intriguing subject for further investigation.

The piperidine moiety is another critical component of this compound, known for its ability to enhance oral bioavailability and metabolic stability. Piperidine derivatives are widely used in drug development due to their favorable pharmacokinetic properties. In 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine, the piperidine ring serves as a scaffold that links the triazole and sulfonyl groups in a way that optimizes their interaction with biological targets. This structural arrangement suggests that the compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

Recent advancements in computational chemistry and drug design have enabled researchers to predict the biological activity of compounds like 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest that it may inhibit enzymes associated with inflammatory responses and metabolic disorders. These findings align with current trends in drug discovery, where multi-target inhibition is often sought to achieve synergistic therapeutic effects.

The synthesis of 4-(1H-1,2,3-triazol-1-yl)-1-((1,3,5-trimethyl-1H-pyrazol-4-ylsulfonyl)piperidine) involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes under transition metal catalysis. The subsequent sulfonation step introduces the sulfonyl group at the 4-position of the pyrazole ring through electrophilic aromatic substitution. Finally, coupling with piperidine completes the molecular architecture. Each step must be carefully optimized to ensure high yield and purity.

The potential applications of this compound are broad and span several therapeutic areas. Given its structural features, it may be explored as an anti-inflammatory agent by modulating cytokine production or as an antiviral drug by interfering with viral replication mechanisms. Additionally, its ability to cross cell membranes efficiently suggests it could be used in central nervous system (CNS) therapies targeting neurodegenerative diseases or mental health disorders. The sulfonyl group, in particular, has been associated with compounds that exhibit anticonvulsant and antidepressant properties.

Current research in medicinal chemistry emphasizes the importance of polypharmacicity—designing molecules that can interact with multiple targets—to achieve better therapeutic outcomes. 4-(1H-Heteroaryl)-substituted piperidines are a class of compounds that have shown promise in this regard due to their ability to modulate multiple signaling pathways simultaneously. The presence of both triazole and pyrazole moieties in this compound provides a rich scaffold for such interactions. For example, recent studies have demonstrated that similar structures can influence both GABAergic and glutamatergic systems in the brain.

In vitro studies have begun to elucidate the mechanism of action for CAS No 2320505142 (the CAS registry number for this compound). Initial assays suggest that it may inhibit enzymes such as COX (cyclooxygenase) or LOX (lipoxygenase), which are key players in inflammatory responses. Furthermore, its interaction with ion channels has been explored as a potential therapeutic strategy for cardiovascular diseases or pain management. These findings underscore the importance of heterocyclic compounds like this one in modern drug discovery.

The synthesis and characterization of novel compounds require rigorous analytical techniques to confirm their identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy provide detailed information about molecular structure through proton and carbon NMR spectra. Mass spectrometry (MS) confirms molecular weight and fragmentation patterns while high-performance liquid chromatography (HPLC) ensures purity by separating impurities from the active pharmaceutical ingredient (API). These methods are essential for ensuring that subsequent biological testing is performed on high-quality material.

The development pipeline for new drugs often involves iterative optimization based on preclinical data from these initial studies. If early-phase trials demonstrate promising efficacy or safety profiles, 4-(triazol-l-pylido)-substituted sulfonamides could progress into clinical trials for human testing. The integration of computational modeling with experimental validation streamlines this process by reducing time-to-market while maintaining high standards for safety and efficacy.

The future directions for research on this compound include exploring its derivatives through structure-based drug design (SBDD). By modifying specific atoms within its core structure, scientists can fine-tune its pharmacological properties without losing essential biological activity. For instance, replacing hydrogens on certain positions might enhance binding affinity or metabolic stability while preserving target interactions; SBDD allows researchers to predict these changes computationally before synthesizing new analogs—a powerful approach given current challenges in drug development.

Collaborations between academia, pharmaceutical companies, regulatory agencies, healthcare providers, patient advocacy groups, healthcare providers,*and healthcare providers*are increasingly vital as they bring together diverse expertise needed for successful translation from benchside-to-bedside.* Integrating insights from bioinformatics, artificial intelligence,*and traditional wet-lab techniques enables faster identification*of promising candidates like *CAS No 2320505142.* Such multidisciplinary efforts accelerate progress toward novel treatments*while ensuring ethical considerations*are addressed throughout*the research process.*